methyl 2-((1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)pyrrolidin-3-yl)thio)acetate
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Description
Methyl 2-((1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)pyrrolidin-3-yl)thio)acetate is a useful research compound. Its molecular formula is C16H18N2O5S and its molecular weight is 350.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Researchers have utilized similar compounds for the novel preparation of various heterocyclic frameworks, such as thiazolo[5,4-c]pyridines and imidazo[4,5-c]pyridines, through cyclization reactions. These synthetic pathways are pivotal for developing pharmacologically active molecules, showcasing the compound's role in expanding the chemist's toolkit for designing new therapeutics (Katner & Brown, 1990).
Antihypertensive Agents
A distinct application lies in the synthesis of thiosemicarbazides, triazoles, and Schiff bases from related compounds, demonstrating significant antihypertensive α-blocking activity. This research illustrates the compound's utility in generating new molecules with potential therapeutic benefits for treating hypertension (Abdel-Wahab et al., 2008).
Luminescent Heterocyclic Compounds
The synthesis of pyridylthiazoles, closely related to the query compound, shows applications in materials science, particularly for developing luminescent materials. These findings indicate potential uses in sensing, imaging, and laser technologies, highlighting the compound's role beyond pharmaceuticals (Grummt et al., 2007).
Building Blocks for Pyrazolo[4,3-c]pyridines
Additionally, derivatives of similar compounds have been used as synthons in constructing pyrazolo[4,3-c]pyridin-3-ones and pyrazolo[4,3-c]pyridine-3,6-diones, highlighting its significance in synthetic chemistry for creating compounds with possible pharmacological properties (Prezent et al., 2016).
Antimicrobial and Anticancer Agents
Research includes the synthesis of (1,3-Oxazepine) derivatives showing significant antibacterial activity. Such studies demonstrate the compound's relevance in developing new antimicrobial agents, contributing to the fight against drug-resistant bacterial strains (Mohammad et al., 2017).
Cognitive Enhancement
Compounds structurally related to the query have been evaluated for their cognitive-enhancing properties by interacting with nicotinic acetylcholine receptors. This research suggests potential therapeutic applications for treating cognitive disorders, underscoring the broader implications in neuroscience and pharmacology (Lin et al., 1997).
Properties
IUPAC Name |
methyl 2-[1-[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]pyrrolidin-3-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O5S/c1-22-15(20)10-24-11-6-7-17(8-11)14(19)9-18-12-4-2-3-5-13(12)23-16(18)21/h2-5,11H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGRXGEQFBJZHIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CSC1CCN(C1)C(=O)CN2C3=CC=CC=C3OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.